1-(2,3-Dimethoxyphenyl)-3-((5-(thiophen-3-yl)furan-2-yl)methyl)urea
Description
1-(2,3-Dimethoxyphenyl)-3-((5-(thiophen-3-yl)furan-2-yl)methyl)urea, also known as DTFMU, is a synthetic compound that has gained attention in scientific research due to its potential use as a tool for studying protein-protein interactions. DTFMU is a small molecule that can bind to specific proteins, allowing researchers to investigate the function and structure of these proteins in greater detail.
Scientific Research Applications
Medicinal Chemistry and Drug Design
Urea derivatives are inherent to numerous bioactive compounds and are used in medicinal chemistry to establish key drug-target interactions and fine-tune drug-like properties .
Synthesis of Bioactive Heterocyclic Molecules
They serve as key starting materials for the synthesis of novel bioactive heterocyclic molecules with applications in pharmaceuticals, polymers, dyes, and agriculture .
Biological Activities
Urea derivatives have been studied for their diverse biological activities, including antibacterial, antioxidant, anticancer, anti-inflammatory, and antimalarial properties .
Agriculture
Some urea derivatives are used in agriculture to enhance plant growth and protection .
Polymer Industry
They are utilized in the polymer industry for various applications due to their chemical properties .
Bioisosteric Replacements in Medicinal Chemistry
Urea and thiourea structures are explored for bioisosteric replacements to improve medicinal properties of compounds .
properties
IUPAC Name |
1-(2,3-dimethoxyphenyl)-3-[(5-thiophen-3-ylfuran-2-yl)methyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4S/c1-22-16-5-3-4-14(17(16)23-2)20-18(21)19-10-13-6-7-15(24-13)12-8-9-25-11-12/h3-9,11H,10H2,1-2H3,(H2,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNDBQNLKWVEYQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)NC(=O)NCC2=CC=C(O2)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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